N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
Brand Name:
Vulcanchem
CAS No.:
927819-64-5
VCID:
VC0151554
InChI:
InChI=1S/C31H41N3O7/c35-28(34-21-9-15-27(34)31(40)41)24(33-26(30(38)39)19-17-23-12-5-2-6-13-23)14-7-8-20-32-25(29(36)37)18-16-22-10-3-1-4-11-22/h1-6,10-13,24-27,32-33H,7-9,14-21H2,(H,36,37)(H,38,39)(H,40,41)/t24-,25?,26-,27-/m0/s1
SMILES:
C1CC(N(C1)C(=O)C(CCCCNC(CCC2=CC=CC=C2)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O)C(=O)O
Molecular Formula:
C31H41N3O7
Molecular Weight:
567.683
N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers)
CAS No.: 927819-64-5
Reference Standards
VCID: VC0151554
Molecular Formula: C31H41N3O7
Molecular Weight: 567.683
CAS No. | 927819-64-5 |
---|---|
Product Name | N-(1-Carboxy-3-phenylpropyl)-S-lisinopril (Mixture of diastereomers) |
Molecular Formula | C31H41N3O7 |
Molecular Weight | 567.683 |
IUPAC Name | (2S)-1-[(2S)-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]-6-[(1-carboxy-3-phenylpropyl)amino]hexanoyl]pyrrolidine-2-carboxylic acid |
Standard InChI | InChI=1S/C31H41N3O7/c35-28(34-21-9-15-27(34)31(40)41)24(33-26(30(38)39)19-17-23-12-5-2-6-13-23)14-7-8-20-32-25(29(36)37)18-16-22-10-3-1-4-11-22/h1-6,10-13,24-27,32-33H,7-9,14-21H2,(H,36,37)(H,38,39)(H,40,41)/t24-,25?,26-,27-/m0/s1 |
Standard InChIKey | MKOWVLMGJKGFMF-MBKURTIGSA-N |
SMILES | C1CC(N(C1)C(=O)C(CCCCNC(CCC2=CC=CC=C2)C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O)C(=O)O |
Synonyms | N6-(1-Carboxy-3-phenylpropyl)-N2-[(1S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (Mixture of diastereomers) |
PubChem Compound | 131667635 |
Last Modified | Nov 11 2021 |
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